Cas no 222958-31-8 ((2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal)

• Product Name: (2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal
• CAS No: 222958-31-8
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD21851798
• CID: 5466163
• PubChem ID: 12170748
• Update Time: 2023-11-27

(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(3-nitrophenyl)prop-2-enal
• (E)-2-methyl-3-(3-nitrophenyl)prop-2-enal
• (2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal
• Z2312202317

• MDL： MFCD21851798
• Inchi： 1S/C10H9NO3/c1-8(7-12)5-9-3-2-4-10(6-9)11(13)14/h2-7H,1H3/b8-5+
• InChI Key： PDCBGZBUKZHURR-VMPITWQZSA-N
• SMILES： [O-][N+](C1=CC=CC(/C=C(/C=O)\C)=C1)=O

Computed Properties

• Exact Mass: 191.058243149 g/mol
• Monoisotopic Mass: 191.058243149 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.9
• Molecular Weight: 191.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes